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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568947 Get Quote

PSB-1114 tetrasodium has emerged as a valuable pharmacological tool for researchers

investigating purinergic signaling. This guide provides a comprehensive comparison of its on-

target effects with relevant alternatives, supported by experimental data and detailed protocols

to aid in the design and interpretation of future studies.

On-Target Profile of PSB-1114 Tetrasodium
PSB-1114 tetrasodium is a potent and selective agonist for the P2Y2 receptor, a G protein-

coupled receptor (GPCR) activated by extracellular nucleotides like adenosine triphosphate

(ATP) and uridine triphosphate (UTP). Its on-target effect is the activation of the P2Y2 receptor,

initiating a downstream signaling cascade.

Comparison with Alternative P2Y2 Receptor
Agonists
The efficacy of PSB-1114 tetrasodium is best understood in the context of other commonly

used P2Y2 receptor agonists. The following table summarizes the potency (EC50) of PSB-

1114 and its alternatives, providing a quantitative basis for comparison. Lower EC50 values

indicate higher potency.
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Compound P2Y2 EC50 (nM) Selectivity Highlights

PSB-1114 tetrasodium 134

>50-fold selective over P2Y4

(EC50 = 9.3 µM) and P2Y6

(EC50 = 7.0 µM) receptors.[1]

Uridine triphosphate (UTP) 49 - 3,000
Also activates P2Y4 receptors.

[2][3]

Adenosine triphosphate (ATP) 85 - 3,000

Activates multiple P2Y (P2Y1,

P2Y11) and P2X receptors.[2]

[3]

Diquafosol (Up4U) 100

A P2Y2 receptor agonist used

in the treatment of dry eye

disease.

Denufosol (INS37217) 220 - 10,000
A metabolically stable P2Y2

agonist.

MRS2698 8
A highly potent and selective

P2Y2 agonist.

Signaling Pathway and Experimental Workflow
To confirm the on-target effects of PSB-1114 tetrasodium, it is crucial to understand the

signaling pathway it activates and the experimental workflows used for its characterization.

P2Y2 Receptor Signaling Pathway
Activation of the P2Y2 receptor by an agonist like PSB-1114 tetrasodium initiates a well-

characterized signaling cascade. The receptor couples to the Gq/11 protein, which in turn

activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on

the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the

cytoplasm. The increase in intracellular Ca2+ and the presence of DAG together activate

protein kinase C (PKC), which then phosphorylates various downstream targets, leading to a

cellular response.
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Preparation

Experiment

Data Analysis

1. Cell Culture
(e.g., HEK293 expressing P2Y2R)

2. Loading with Ca²⁺-sensitive dye
(e.g., Fura-2 AM)

3. Addition of PSB-1114
(or alternative agonist)

4. Measure Fluorescence Change
(kinetic reading)

5. Generate Dose-Response Curve

6. Calculate EC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4272372/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Calcium_Mobilization_Assay_with_Gpr88_IN_1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10997570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10997570/
https://www.benchchem.com/product/b15568947#confirming-on-target-effects-of-psb-1114-tetrasodium
https://www.benchchem.com/product/b15568947#confirming-on-target-effects-of-psb-1114-tetrasodium
https://www.benchchem.com/product/b15568947#confirming-on-target-effects-of-psb-1114-tetrasodium
https://www.benchchem.com/product/b15568947#confirming-on-target-effects-of-psb-1114-tetrasodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

